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Compound of Interest

Compound Name: 1-Iodooctane-D17

Cat. No.: B3044150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for 1-
Iodooctane-D17. The information is compiled from safety data sheets and chemical databases

to ensure laboratory personnel can manage this compound responsibly.

Chemical and Physical Properties
1-Iodooctane-D17 is a deuterated form of 1-iodooctane. While specific data for the deuterated

compound is limited, the physical and chemical properties are expected to be very similar to its

non-deuterated counterpart.
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Property Value

Chemical Formula C8D17I[1]

Molecular Weight 257.14 g/mol [2]

Appearance Colorless to yellow liquid[1][2]

Boiling Point 225-226 °C (437-439 °F)[1]

Melting Point -46 °C (-51 °F)

Flash Point 87 °C (189 °F)

Density 1.33 g/cm³

Solubility Insoluble in water

Toxicological Information
Toxicological data for 1-Iodooctane-D17 is not readily available. The following data is for the

unlabeled compound, 1-iodooctane, and should be considered relevant for safety

assessments.

Hazard Description

Acute Effects

Causes serious eye irritation. May cause skin

irritation and respiratory tract irritation. May be

harmful if swallowed or inhaled.

Chronic Effects

No components of this product at levels greater

than or equal to 0.1% are identified as probable,

possible, or confirmed human carcinogens by

IARC or ACGIH.

LD50 (Intraperitoneal, Rat) 1982 mg/kg

LD50 (Intraperitoneal, Mouse) 1416 mg/kg

Hazard Identification and GHS Classification
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1-Iodooctane is considered a hazardous substance.

GHS Classification Hazard Statement

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2A) H319: Causes serious eye irritation

Combustible Liquid Warning: Combustible liquid

Safe Handling and Experimental Protocols
Adherence to proper laboratory procedures is crucial when working with 1-Iodooctane-D17.

Personal Protective Equipment (PPE)
Eye Protection: Safety glasses with side-shields or chemical goggles are mandatory.

Hand Protection: Handle with chemical-resistant gloves (e.g., PVC). Dispose of

contaminated gloves after use.

Skin and Body Protection: Wear impervious clothing and ensure no part of the skin is

exposed.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Safety showers and eyewash stations should be readily accessible.

General Handling Protocol
Avoid Contact: Prevent contact with skin, eyes, and clothing.

Avoid Inhalation: Do not breathe vapor or mist.

Ignition Sources: Keep away from open flames, hot surfaces, and sparks. No smoking.

Grounding: Take measures to prevent the buildup of electrostatic charge.
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Storage
Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed.

Protect from light and heat.

Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures
Exposure Route First Aid Protocol

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, occasionally lifting the upper

and lower eyelids. Seek medical attention.

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing.

Seek medical attention if irritation persists.

Inhalation
Remove to fresh air. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek medical attention.

Accidental Release and Disposal
Spill Response

Evacuate personnel from the area.

Ensure adequate ventilation and remove all sources of ignition.

Wear appropriate personal protective equipment.

Absorb the spill with an inert absorbent material (e.g., sand, earth).
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Collect the absorbed material into a suitable, closed container for disposal.

Do not allow the product to enter drains.

Waste Disposal
Dispose of waste in accordance with local, state, and federal regulations.

Consult with a licensed professional waste disposal service.

Logical Workflow for Safe Handling

Preparation Handling Cleanup & Disposal

Emergency Procedures

Review SDS Don PPE
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Spill

Accident
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Accident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3044150?utm_src=pdf-body-img
https://www.benchchem.com/product/b3044150?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. lgcstandards.com [lgcstandards.com]

2. 1-Iodooctane-d17 | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [Safety and Handling of 1-Iodooctane-D17: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044150#safety-and-handling-guidelines-for-1-
iodooctane-d17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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